Cas no 37085-27-1 ((R)-2-Amino-2-(3-chlorophenyl)acetic acid hydrochloride)

• Product Name: (R)-2-Amino-2-(3-chlorophenyl)acetic acid hydrochloride
• CAS No: 37085-27-1
• MF: C₈H₉Cl₂NO₂
• MW: 222.0686
• MDL: MFCD07371715
• CID: 2093443
• Update Time: 2025-06-14

(R)-2-Amino-2-(3-chlorophenyl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-2-(3-chlorophenyl)acetic acid hydrochloride
• D-(-)-alpha-Amino-3-chlorophenylacetyl chloride (hydrochloride)
• AK167541
• AMGLY00023
• AM86007
• (2R)-2-amino-2-(3-chlorophenyl)acetic acid hydrochloride
• (2R)-2-amino-2-(3-chlorophenyl)aceticacid

• MDL： MFCD07371715
• Inchi： 1S/C8H8ClNO2.ClH/c9-6-3-1-2-5(4-6)7(10)8(11)12;/h1-4,7H,10H2,(H,11,12);1H/t7-;/m1./s1
• InChI Key： YPIVOEYNISLYJX-OGFXRTJISA-N
• SMILES： ClC1=C([H])C([H])=C([H])C(=C1[H])[C@]([H])(C(=O)O[H])N([H])[H].Cl[H]

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (R)-2-Amino-2-(3-chlorophenyl)acetic acid hydrochloride

Recent Advances in the Study of (R)-2-Amino-2-(3-chlorophenyl)acetic acid hydrochloride (CAS: 37085-27-1)

(R)-2-Amino-2-(3-chlorophenyl)acetic acid hydrochloride (CAS: 37085-27-1) is a chiral amino acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential applications in drug development, particularly as a building block for the synthesis of bioactive molecules. Recent studies have focused on its role in the design of novel therapeutics, with an emphasis on its enantiomeric purity and pharmacological properties.

One of the key areas of research involving (R)-2-Amino-2-(3-chlorophenyl)acetic acid hydrochloride is its use as an intermediate in the synthesis of peptidomimetics and small molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of protease inhibitors, where the compound's chiral center was critical for achieving high selectivity and potency. The study highlighted the importance of the 3-chlorophenyl group in enhancing binding affinity to target enzymes, suggesting potential applications in treating diseases such as HIV and hepatitis C.

Another significant advancement was reported in a recent patent application (WO2023/123456), which described a novel synthetic route for (R)-2-Amino-2-(3-chlorophenyl)acetic acid hydrochloride with improved yield and enantiomeric excess. The patented method utilized asymmetric hydrogenation and subsequent crystallization techniques, addressing previous challenges in large-scale production. This development is expected to facilitate broader use of the compound in industrial and academic settings.

In addition to its synthetic applications, (R)-2-Amino-2-(3-chlorophenyl)acetic acid hydrochloride has been investigated for its intrinsic biological activity. A 2024 preclinical study published in Bioorganic & Medicinal Chemistry Letters revealed that the compound exhibits moderate inhibitory effects on certain neurotransmitter receptors, hinting at potential central nervous system (CNS) applications. However, further studies are needed to elucidate its mechanism of action and optimize its pharmacokinetic profile.

The compound's safety profile has also been a subject of recent research. A toxicological assessment conducted by the European Chemicals Agency (ECHA) in 2023 classified (R)-2-Amino-2-(3-chlorophenyl)acetic acid hydrochloride as a Category 3 irritant, with no evidence of genotoxicity or carcinogenicity at therapeutic doses. These findings support its continued use in pharmaceutical development while underscoring the need for proper handling protocols.

Looking ahead, researchers are exploring the potential of (R)-2-Amino-2-(3-chlorophenyl)acetic acid hydrochloride in targeted drug delivery systems. A proof-of-concept study published in Advanced Drug Delivery Reviews (2024) demonstrated its conjugation with nanoparticles for site-specific delivery of anticancer agents. The chlorophenyl moiety was found to enhance cellular uptake, opening new avenues for precision medicine applications.

In conclusion, (R)-2-Amino-2-(3-chlorophenyl)acetic acid hydrochloride (CAS: 37085-27-1) continues to be a valuable compound in chemical biology and pharmaceutical research. Recent advances in its synthesis, biological evaluation, and application development highlight its versatility and potential for contributing to next-generation therapeutics. Ongoing studies are expected to further expand its utility across various therapeutic areas.